Potassium acrylinoleate

• CAS No.: 68127-33-3
• Molecular Formula: C21H35KO4
• Molecular Weight: 390.6 g/mol
• IUPAC Name: potassium;5-(7-carboxyheptyl)-2-hexylcyclohex-3-ene-1-carboxylate
• InChI: InChI=1S/C21H36O4.K/c1-2-3-4-9-12-18-15-14-17(16-19(18)21(24)25)11-8-6-5-7-10-13-20(22)23;/h14-15,17-19H,2-13,16H2,1H3,(H,22,23)(H,24,25);/q;+1/p-1
• InChI Key: NQEIIANRMIDQRR-UHFFFAOYSA-M
• SMILES: CCCCCCC1C=CC(CC1C(=O)[O-])CCCCCCCC(=O)O.[K+]
• Other CAS No.: 68227-50-9; 68127-33-3
• physical_description: Liquid
• Pictograms: Corrosive; Irritant

Description

Potassium acrylinoleate (CAS No. 68127-33-3) is an anionic surfactant classified under carboxylates, specifically as a cyclo-carboxylated salt. Its molecular formula is C₂₁H₃₆O₄·xK, with variable hydration states. This compound exhibits high solubility in water and demonstrates excellent emulsifying, dispersing, lubricating, and wetting properties . It is widely used in personal care products, such as emulsifiers and detergents, due to its ability to stabilize oil-water interfaces. However, it is prone to oxidation and may irritate the skin, eyes, or respiratory system upon exposure . Environmental assessments indicate moderate biodegradability but caution against its release into aquatic ecosystems .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Potassium Polyacrylate (CAS No. 25608-12-2)

• Structure and Functional Groups: A polymer composed of repeating acrylate units (C₃H₄O₂) linked to potassium ions. Unlike potassium acrylinoleate, it lacks fatty acid chains and features a high molecular weight due to polymerization .
• Properties: Superior water-absorption capacity (up to 500× its weight), forming hydrogels. It is non-irritating but less biodegradable than acrylinoleate .
• Applications : Primarily used in agriculture (water-retaining agents) and hygiene products (diapers).

Sodium Dodecanoate (CAS No. 10124-65-9)

• Structure and Functional Groups: A straight-chain carboxylate (C₁₂H₂₃O₂Na) derived from lauric acid.
• Biodegradable and generally safe for cosmetic use .
• Applications : Common in soaps, detergents, and food emulsifiers.

3-Sulfopropyl Acrylate, Potassium Salt (CAS No. 31098-20-1)

• Structure and Functional Groups: Combines acrylate and sulfonate groups (C₆H₉KO₅S), offering dual anionic functionality. More polar than acrylinoleate due to the sulfonate group .
• Properties : High thermal stability and resistance to hydrolysis. Used in ion-exchange resins and conductive polymers .